Cas no 2228371-37-5 (1-{imidazo1,2-apyrazin-3-yl}propan-2-ol)

• Product Name: 1-{imidazo1,2-apyrazin-3-yl}propan-2-ol
• CAS No: 2228371-37-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6000148
• PubChem ID: 165605881
• Update Time: 2025-05-20

1-{imidazo1,2-apyrazin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{imidazo1,2-apyrazin-3-yl}propan-2-ol
• 2228371-37-5
• 1-{imidazo[1,2-a]pyrazin-3-yl}propan-2-ol
• EN300-1726981

• Inchi： 1S/C9H11N3O/c1-7(13)4-8-5-11-9-6-10-2-3-12(8)9/h2-3,5-7,13H,4H2,1H3
• InChI Key： YGHCFKZXYBAXSV-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-{imidazo1,2-apyrazin-3-yl}propan-2-ol

Recent Advances in the Study of 1-{imidazo[1,2-a]pyrazin-3-yl}propan-2-ol (CAS: 2228371-37-5): A Promising Scaffold in Medicinal Chemistry

The compound 1-{imidazo[1,2-a]pyrazin-3-yl}propan-2-ol (CAS: 2228371-37-5) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure, featuring an imidazopyrazine core, has been the focus of multiple studies aimed at exploring its potential as a building block for novel therapeutics. Recent literature highlights its significance in the development of kinase inhibitors, particularly in oncology and inflammatory diseases, where modulation of key signaling pathways is crucial.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of selective JAK1 inhibitors. The research team utilized structure-activity relationship (SAR) studies to optimize the scaffold, resulting in derivatives with improved potency (IC₅₀ values in the low nanomolar range) and selectivity profiles. Notably, the hydroxyl group at the propan-2-ol moiety was found to be critical for hydrogen bonding interactions with the kinase's hinge region, while the imidazopyrazine core contributed to favorable π-stacking interactions.

Further investigations have explored the compound's potential in central nervous system (CNS) drug discovery. A recent patent application (WO2023051234) disclosed novel derivatives of 1-{imidazo[1,2-a]pyrazin-3-yl}propan-2-ol as positive allosteric modulators of GABA_A receptors. These compounds showed promising results in preclinical models of anxiety and epilepsy, with improved blood-brain barrier penetration compared to earlier generations of GABAergic drugs. The structural flexibility of the scaffold allowed for fine-tuning of physicochemical properties while maintaining target engagement.

From a synthetic chemistry perspective, recent advances have addressed previous challenges in the large-scale production of this scaffold. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis route for 1-{imidazo[1,2-a]pyrazin-3-yl}propan-2-ol that improved yield (from 45% to 78%) and reduced purification steps. This methodological breakthrough is particularly significant given the growing interest in this scaffold for drug discovery programs across multiple therapeutic areas.

The pharmacokinetic properties of derivatives based on this scaffold have also been extensively studied. Recent ADME profiling data indicate that the core structure provides an optimal balance between solubility (measured LogP values typically ranging from 1.8 to 2.5) and metabolic stability (t_1/2 > 4 hours in human liver microsomes for most derivatives). These characteristics make it particularly attractive for oral drug development, with several candidates currently in preclinical development phases.

Looking forward, the versatility of 1-{imidazo[1,2-a]pyrazin-3-yl}propan-2-ol as a medicinal chemistry scaffold appears far from exhausted. Ongoing research is exploring its application in targeted protein degradation (PROTACs), where its ability to form multiple specific interactions with protein targets could prove valuable. Additionally, its potential in combination therapies, particularly in oncology where multi-target approaches are increasingly important, represents another promising avenue for future investigation.